N1-(2-(benzofuran-2-yl)-2-methoxyethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C20H17F3N2O4/c1-28-17(16-9-12-5-2-3-8-15(12)29-16)11-24-18(26)19(27)25-14-7-4-6-13(10-14)20(21,22)23/h2-10,17H,11H2,1H3,(H,24,26)(H,25,27)
• InChI Key: KMDLLKWOSCRKFF-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC=CC(=C1)C(F)(F)F)C2=CC3=CC=CC=C3O2
• Molecular Formula: C20H17F3N2O4
• Molecular Weight: 406.4 g/mol

Description

Benzofuran compounds, such as the one you’re asking about, are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted the attention of chemical and pharmaceutical researchers worldwide, making them potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring through proton quantum tunneling. This method has fewer side reactions and a high yield, making it conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is quite versatile, which contributes to their unique physicochemical properties. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI).

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds contribute to their versatility and unique physicochemical properties. These properties make them an important basis for medicinal chemistry.

Scientific Research Applications

Antibacterial Activity

. .

Anticancer Activity

. .

Anti-oxidative Activity

. This makes them potential candidates for the development of drugs targeting oxidative stress-related diseases.

Anti-viral Activity

. .

Anti-inflammatory Activity

. This makes them potential candidates for the development of drugs targeting inflammatory diseases.

Antidepressant and Anti-anxiolytic Activity

. This makes them potential candidates for the development of drugs targeting mental health disorders.

Mechanism of Action

The mechanism of action of benzofuran compounds is largely dependent on their biological activities. For example, some benzofuran compounds have shown anti-hepatitis C virus activity and are expected to be effective therapeutic drugs for hepatitis C disease. Others have been developed and utilized as anticancer agents.

Future Directions

Given their strong biological activities and potential applications in many aspects, benzofuran compounds are likely to continue attracting the attention of chemical and pharmaceutical researchers worldwide. Future research may focus on discovering novel methods for constructing benzofuran rings and exploring their potential applications as drugs.